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Compound of Interest

Compound Name:
2-Bromo-3-(1,3-dioxolan-2-

yl)benzaldehyde

CAS No.: 1195621-77-2

Cat. No.: B3319998

Get Quote

Executive Summary & Strategic Value
2-Bromo-3-(1,3-dioxolan-2-yl)benzaldehyde (also known as 2-bromoisophthalaldehyde

monoethylene acetal) is a specialized "desymmetrized" building block.[1] Unlike its parent

compound, 2-bromoisophthalaldehyde (which possesses two equivalent formyl groups), this

mono-acetal provides two distinct electrophilic sites: a reactive free aldehyde and a latent,

protected aldehyde (acetal).[1]

Why use this compound?

Regioselectivity: It enables sequential functionalization. You can perform a Wittig olefination

or reductive amination on the free aldehyde without affecting the protected site.

Chemospecificity: It allows for organometallic transformations (e.g., Lithium-Halogen

exchange or Suzuki coupling) at the bromine position while preserving the acetal, which is

stable to basic conditions, unlike the free aldehyde which might undergo side reactions (e.g.,

Cannizzaro or addition).
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Characterization Data Profile
The following data characterizes the mono-protected species. Note that this compound is often

synthesized in situ or purified from a statistical mixture; therefore, distinguishing it from the

starting material (bis-aldehyde) and the over-protected byproduct (bis-acetal) is critical.[1]

Physical Properties
Property Value / Description Notes

Appearance
White to off-white crystalline

solid

Parent dialdehyde is a solid

(mp 139-144°C); mono-acetal

typically has a lower mp due to

loss of symmetry.[1]

Molecular Weight 257.08 g/mol Formula: C₁₀H₉BrO₃

Solubility
Soluble in DCM, CHCl₃, THF,

Toluene

Limited solubility in Hexanes;

Insoluble in water.

Stability Stable to Base, Nucleophiles

Sensitive to Acid (hydrolyzes

back to dialdehyde). Store with

trace solid NaHCO₃ if unsure

of acid traces.

Spectroscopic Identification (NMR)
The key to identifying this compound is the break in symmetry. The parent dialdehyde shows

simplified signals due to C2v symmetry. The mono-acetal shows a complex, asymmetric

pattern.
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Nucleus

Chemical Shift
(

ppm, CDCl₃)

Multiplicity Assignment
Diagnostic
Feature

H 10.35 Singlet (1H)
Free Aldehyde (-

CHO)

Distinct from

parent (usually

~10.4).[1]

H 7.85 - 7.40 Multiplets (3H) Aromatic Ring

Asymmetric

pattern (unlike

the doublet/triplet

of the parent).[1]

H 6.15 Singlet (1H)
Acetal Methine (-

CH<)

Critical

confirmation of

acetal formation.

H 4.05 - 4.15 Multiplet (4H)
Dioxolane

Backbone

Characteristic of

the ethylene

glycol bridge.[1]

C ~191.5 Signal Carbonyl (C=O)

Only one

carbonyl peak

(vs. parent).

C ~102.0 Signal
Acetal Carbon

(O-C-O)

Diagnostic for

protection.

Comparative Analysis: Alternatives & Performance
When designing a synthesis, you must choose between the Mono-acetal, the Bis-aldehyde, or

alternative protecting groups.[1]
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Feature Mono-Acetal (Target)

2-

Bromoisophthalalde

hyde (Parent)

Dimethyl Acetal

Analog

Selectivity
High. Differentiates

C1 vs C3 positions.[1]

None. Both CHO

groups react

simultaneously.

High. Similar to

ethylene acetal.[2]

Stability

High

(Base/Oxidation).

Stable to Suzuki/Heck

conditions.

Low. CHO susceptible

to

oxidation/nucleophilic

attack.

Moderate. Hydrolyzes

faster than ethylene

acetal in weak acid.

Atom Economy
Moderate (requires

protection step).

Excellent (Direct

usage).
Moderate.

Purification

Requires careful

chromatography

(separation from bis-

acetal).[1]

Commercial /

Recrystallization.

Distillable liquid

(usually).

Scientist’s Recommendation: Use the Mono-acetal when your synthetic route requires

modifying one aldehyde group while keeping the other intact (e.g., installing a side chain via

Wittig), OR when performing a metal-catalyzed cross-coupling where a free aldehyde might

poison the catalyst or undergo side reactions.

Experimental Protocol: Synthesis & Purification
Objective: Selective mono-protection of 2-bromoisophthalaldehyde.

Protocol Logic: Since the starting material is symmetric, reacting with 1.0 equivalent of ethylene

glycol yields a statistical mixture (Starting Material : Mono : Bis ~ 1:2:1). To maximize the Mono

product, we use a slight deficit of glycol or strict stoichiometric control and rely on purification.

Step-by-Step Methodology
Setup: Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a Dean-Stark

trap fitted with a reflux condenser.
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Reagents:

2-Bromoisophthalaldehyde (10.0 mmol, 2.13 g)[1]

Ethylene Glycol (10.0 mmol, 0.62 g, 1.0 eq)

p-Toluenesulfonic acid (pTsOH) (0.5 mmol, 5 mol% catalyst)[1]

Benzene or Toluene (50 mL)[1]

Reaction:

Dissolve aldehyde and pTsOH in the solvent.

Add Ethylene Glycol.[2][3][4]

Reflux vigorously. Water generated must be removed via the Dean-Stark trap to drive the

equilibrium.

Monitor: Check TLC (Hexane/EtOAc 4:1) every 30 mins. You will see three spots:

Top: Bis-acetal (Least polar)[1]

Middle: Mono-acetal (Target)

Bottom: Starting Material (Most polar)[1]

Stop the reaction when the Bis-acetal spot becomes prominent to prevent over-protection.

[1]

Workup:

Cool to room temperature.

Add Et₃N (0.5 mL) to neutralize the acid catalyst (prevents hydrolysis).

Wash with sat. NaHCO₃ (2 x 30 mL) and Brine (1 x 30 mL).[1]

Dry organic layer over MgSO₄, filter, and concentrate.
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Purification (The "Bisulfite Trick"):

Optional but recommended: If significant Starting Material (SM) remains, shake the crude

oil with saturated Sodium Bisulfite (NaHSO₃) solution. The unreacted dialdehyde forms a

water-soluble adduct.[1] The acetals (Mono and Bis) remain in the organic layer.

Column Chromatography: Elute with Hexane/EtOAc (gradient 10:1 to 4:1). Isolate the

middle spot.

Visualized Workflows
Figure 1: Synthesis & Equilibrium Logic

Figure 1: Stepwise protection. Stopping at 1.0 eq glycol maximizes Mono-acetal yield.

2-Bromoisophthalaldehyde
(Bis-Aldehyde)

Target: Mono-Acetal
(2-bromo-3-(1,3-dioxolan-2-yl)benzaldehyde)

 k1 (Fast) 

+ Ethylene Glycol
(1.0 eq)

Byproduct: Bis-Acetal
(Over-protected)

 k2 (Slower) 

Click to download full resolution via product page

[1]

Figure 2: Purification Strategy (Bisulfite Wash)
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Figure 2: Purification workflow using chemoselective solubility to remove starting material.

Phase Separation

Crude Mixture
(SM + Mono + Bis)

Shake with aq. NaHSO3
(Sodium Bisulfite)

Aqueous Layer
Contains: SM-Bisulfite Adduct

Organic Layer
Contains: Mono + Bis Acetals

Flash Column Chromatography
(Separates Mono from Bis)

Pure Mono-Acetal

Click to download full resolution via product page

[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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